Cas no 105253-74-5 (2-(3,4-dichlorophenoxy)hexanoic Acid)

• Product Name: 2-(3,4-dichlorophenoxy)hexanoic Acid
• CAS No: 105253-74-5
• MF: C₁₂H₁₄Cl₂O₃
• MW: 277.143762111664
• CID: 1151492
• PubChem ID: 17856996
• Update Time: 2025-04-20

2-(3,4-dichlorophenoxy)hexanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dichlorophenoxy)hexanoic Acid
• DTXSID20591309
• 105253-74-5
• SCHEMBL1566516
• IKHYEVNWKWFDMZ-UHFFFAOYSA-N

• Inchi： 1S/C12H14Cl2O3/c1-2-3-4-11(12(15)16)17-8-5-6-9(13)10(14)7-8/h5-7,11H,2-4H2,1H3,(H,15,16)
• InChI Key： IKHYEVNWKWFDMZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)OC(C(=O)O)CCCC)Cl

Computed Properties

• Exact Mass: 276.03212
• Monoisotopic Mass: 276.0319997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53